Cas no 2229289-72-7 (1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229289-72-7
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6423425
• PubChem ID: 165966471
• Update Time: 2025-08-05

1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol
• EN300-1801318
• 2229289-72-7
• [1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C12H20N2O2/c1-8-9(10(16-5)14(4)13-8)12(7-15)6-11(12,2)3/h15H,6-7H2,1-5H3
• InChI Key： PIJHJIMSFJUHPN-UHFFFAOYSA-N
• SMILES： OCC1(C2=C(N(C)N=C2C)OC)CC1(C)C

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol

1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropylmethanol

1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropylmethanol, a compound with CAS No. 229289-72-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a cyclopropane moiety, making it a promising candidate for various applications.

The core structure of this compound consists of a pyrazole ring substituted with methoxy and methyl groups at specific positions. The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms, which contributes to its stability and reactivity. The methoxy group (-OCH₃) at position 5 and the methyl groups at positions 1 and 3 further enhance the electronic properties of the molecule, making it suitable for interactions with biological systems or as a building block in advanced materials.

One of the most intriguing aspects of this compound is its cyclopropane moiety. The cyclopropane ring is highly strained due to its triangular geometry, which imparts unique chemical reactivity. In this compound, the cyclopropane ring is substituted with two methyl groups at position 2 and a hydroxymethyl group (-CH₂OH) attached to the cyclopropane carbon. This substitution pattern not only stabilizes the strained ring but also introduces functional groups that can participate in various chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to form hydrogen bonds due to the hydroxymethyl group makes it an attractive candidate for targeting specific protein pockets or enzyme active sites. Researchers have explored its potential as an inhibitor of certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases.

In addition to its medicinal applications, this compound has shown promise in materials science. The combination of the pyrazole ring and the cyclopropane moiety provides opportunities for designing new polymers or supramolecular assemblies. Its unique electronic properties could also be harnessed in organic electronics or optoelectronic devices.

The synthesis of 1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropylmethanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions and the subsequent installation of the cyclopropane moiety via [2+1] cycloaddition or other strain-inducing reactions.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm its molecular structure and purity, ensuring its reliability for further studies.

In conclusion, 1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropylmethanol stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development.